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Compound of Interest

Compound Name: Cyclopropanone oxime

Cat. No.: B14282919 Get Quote

Essential Safety and Handling Guide for
Cyclopropanone Oxime
Disclaimer: Specific safety data for Cyclopropanone oxime is limited. The following guidelines

are based on the safety protocols for structurally related compounds such as Cyclopropanone

and other oximes, as well as general best practices for handling potentially hazardous research

chemicals.[1][2] Always perform a thorough risk assessment before handling any chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Cyclopropanone oxime. Adherence to these

procedures is vital for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling Cyclopropanone oxime, based on general

guidance for hazardous organic compounds.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield should be worn in

addition to goggles when there

is a splash hazard.[1][3]

Protects against splashes and

vapors that could cause

serious eye damage.[4]

Skin Protection

Chemical-resistant gloves

(Nitrile or neoprene are

generally recommended for

chemical resistance).[4]

Fire/flame resistant and

impervious lab coat or apron.

[1] Closed-toe shoes.

Prevents skin contact which

may lead to irritation or

absorption of the chemical.[4]

Impervious clothing protects

against spills.

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood.[4] If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges.[1]

Minimizes inhalation of

potentially harmful vapors or

aerosols.

Handling and Operational Plan
A systematic approach to handling Cyclopropanone oxime is essential to minimize risks.

Preparation:

Read and understand the available safety information for related compounds.

Ensure that a safety shower and eyewash station are readily accessible.

Prepare all necessary equipment and reagents before handling the chemical.

Handling:
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Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to control vapor exposure.

Solvent Use: If dissolving in a solvent, add the Cyclopropanone oxime slowly to the solvent

to avoid splashing.

Reaction Setup: Ensure all glassware is properly secured and the reaction is set up to

prevent spills or uncontrolled reactions.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[5] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[6][7]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][5]

Disposal Plan
Proper disposal of Cyclopropanone oxime and its waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Cyclopropanone Oxime

Dispose of as hazardous chemical waste in

accordance with local, regional, and national

regulations.[5] The container should be tightly

sealed and clearly labeled.

Contaminated Materials

All disposable items that have come into contact

with Cyclopropanone oxime (e.g., gloves, paper

towels, pipette tips) should be collected in a

designated, sealed, and labeled hazardous

waste container for disposal.

Solutions

Solutions containing Cyclopropanone oxime

should be collected in a labeled, sealed, and

appropriate hazardous waste container. Do not

mix with incompatible waste streams. Chemical

waste generators must determine whether a

discarded chemical is classified as a hazardous

waste.[6]

Visual Workflow for Handling Cyclopropanone
Oxime
The following diagram illustrates the standard workflow for safely handling Cyclopropanone
oxime in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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